Cas no 80880-78-0 (3-Thiophenecarboxylicacid, tetrahydro-2-methyl-4-oxo- (9CI))

3-Thiophenecarboxylicacid, tetrahydro-2-methyl-4-oxo- (9CI) structure
80880-78-0 structure
Product name:3-Thiophenecarboxylicacid, tetrahydro-2-methyl-4-oxo- (9CI)
CAS No:80880-78-0
MF:C6H8O3S
MW:160.19092
CID:707864
PubChem ID:10034888

3-Thiophenecarboxylicacid, tetrahydro-2-methyl-4-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylicacid, tetrahydro-2-methyl-4-oxo- (9CI)
    • DTXSID40434441
    • SCHEMBL189982
    • 80880-78-0
    • Inchi: InChI=1S/C6H8O3S/c1-3-5(6(8)9)4(7)2-10-3/h3,5H,2H2,1H3,(H,8,9)
    • InChI Key: SGFBZILCCGQPJJ-UHFFFAOYSA-N
    • SMILES: CC1C(C(=O)CS1)C(=O)O

Computed Properties

  • Exact Mass: 160.01941529g/mol
  • Monoisotopic Mass: 160.01941529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.7Ų
  • XLogP3: 1.2

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